Cas no 1805780-71-5 (Ethyl 2-(3-bromopropyl)-5-formylbenzoate)

Ethyl 2-(3-bromopropyl)-5-formylbenzoate is a versatile brominated aromatic ester with a reactive aldehyde functional group, making it a valuable intermediate in organic synthesis. Its molecular structure, featuring both a bromopropyl side chain and a formyl group, enables selective modifications, particularly in cross-coupling reactions and nucleophilic substitutions. The compound is useful in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized aromatic systems. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Careful handling is recommended due to the reactivity of the bromoalkyl and aldehyde groups. This compound is typically employed in controlled synthetic applications requiring precise functional group transformations.
Ethyl 2-(3-bromopropyl)-5-formylbenzoate structure
1805780-71-5 structure
Product Name:Ethyl 2-(3-bromopropyl)-5-formylbenzoate
CAS No:1805780-71-5
MF:C13H15BrO3
MW:299.160403490067
CID:4795070
Update Time:2025-06-07

Ethyl 2-(3-bromopropyl)-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3-bromopropyl)-5-formylbenzoate
    • Inchi: 1S/C13H15BrO3/c1-2-17-13(16)12-8-10(9-15)5-6-11(12)4-3-7-14/h5-6,8-9H,2-4,7H2,1H3
    • InChI Key: IWTXJVAKFXMLGN-UHFFFAOYSA-N
    • SMILES: BrCCCC1C=CC(C=O)=CC=1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 255
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4

Ethyl 2-(3-bromopropyl)-5-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015006713-250mg
Ethyl 2-(3-bromopropyl)-5-formylbenzoate
1805780-71-5 97%
250mg
484.80 USD 2021-05-31
Alichem
A015006713-500mg
Ethyl 2-(3-bromopropyl)-5-formylbenzoate
1805780-71-5 97%
500mg
790.55 USD 2021-05-31
Alichem
A015006713-1g
Ethyl 2-(3-bromopropyl)-5-formylbenzoate
1805780-71-5 97%
1g
1,445.30 USD 2021-05-31

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